7-pyridin-3-yl-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: 7-pyridin-3-yl-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol
• InChI: InChI=1S/C14H14N2O2/c17-13-7-11(10-2-1-3-15-8-10)6-12-9-16-4-5-18-14(12)13/h1-3,6-8,16-17H,4-5,9H2
• InChI Key: YAWVNCSUNHNWKO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(CN1)C=C(C=C2O)C3=CN=CC=C3
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step organic reactions, starting from simpler precursors. For instance, hydride transfer-initiated ring expansion of pyrrolidines has been developed to synthesize tetrahydro-1-benzazepines, showcasing an atom- and step-economical protocol to assemble seven-membered polycyclic amines from pyrrolidine derivatives in one step (Wang et al., 2018).

Molecular Structure Analysis

The molecular structure of related compounds has been determined using techniques like X-ray diffraction, revealing intricate details about bond lengths, angles, and torsion angles. For example, the molecular structure of 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine has been elucidated, offering insights into the spatial arrangement of atoms and the electronic environment of the molecule (Gumus et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be diverse, influenced by the presence of functional groups and the molecular framework. For instance, the reactivity of 4-amino-3,5-bis(pyridin-2-yl)-1,2,4-triazole and its derivatives with various metals has led to the formation of novel complexes, showcasing the compound's ability to participate in coordination chemistry and form structured networks (Meng et al., 2009).

Physical Properties Analysis

The physical properties such as melting points, solubility, and crystalline structure are pivotal for understanding the compound's behavior in different environments and its potential applications. The crystallization behavior and packing arrangements in derivatives of related compounds have been studied, identifying consistent supramolecular structures and intermolecular contacts (Tawfiq et al., 2014).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards various reagents, and stability under different conditions, define the scope of the compound's applications. For instance, the application of pyridinium 1,4-zwitterionic thiolates in the synthesis of benzopyridothiazepines underscores the innovative use of sulfur-containing synthons in constructing complex heterocyclic structures (Cheng et al., 2020).